Cas no 1361790-22-8 (2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361790-22-8
• MF: C₉H₄F₃N₃O
• MW: 227.142771720886
• CID: 4912388
• Update Time: 2025-10-29

2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H4F3N3O/c10-9(11,12)16-8-2-1-6(3-4-13)7(5-14)15-8/h1-2H,3H2
• InChI Key： ZELGCKFFGOTRCS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(CC#N)C(C#N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7

Additional information on 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile

Professional Introduction to 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361790-22-8)

2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361790-22-8) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyano group at the 2-position and an acetonitrile moiety at the 3-position, combined with the presence of a trifluoromethoxy substituent at the 6-position, makes it a versatile intermediate in the creation of novel therapeutic agents.

The significance of this compound is further underscored by its applications in the development of pharmaceuticals targeting a wide range of diseases. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it an invaluable component in drug design. This feature has led to increased interest in exploring its use in next-generation therapeutics.

In the realm of academic research, 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile has been utilized as a key building block in the construction of complex molecular architectures. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential therapeutic applications. For instance, studies have demonstrated its role in synthesizing pyridine-based derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the compound's importance as a precursor in medicinal chemistry.

The compound's structural features also make it an attractive candidate for further functionalization. The cyano and acetonitrile groups provide multiple sites for chemical modification, enabling the creation of diverse analogs with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at identifying new drug candidates. By modifying these functional groups, scientists have been able to generate compounds with enhanced pharmacokinetic profiles and improved efficacy.

Moreover, the use of computational methods has played a crucial role in understanding the behavior of 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile in various chemical reactions. Molecular modeling studies have provided insights into its interactions with biological targets, helping to rationalize its potential applications in drug development. These computational approaches have complemented experimental work, leading to a more comprehensive understanding of the compound's properties and functionalities.

The pharmaceutical industry has also recognized the value of this compound in developing innovative treatments. Its incorporation into drug candidates has shown promise in preclinical studies, where it has demonstrated favorable pharmacological properties. These include good solubility, low toxicity, and effective target binding affinity. Such characteristics are essential for any compound intended for clinical use, making 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile a highly sought-after intermediate.

In conclusion, 2-Cyano-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361790-22-8) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern medicinal chemistry.